Cas no 75968-85-3 (Propanedioic acid, 1-ethyl 3-propyl ester)

• Product Name: Propanedioic acid, 1-ethyl 3-propyl ester
• CAS No: 75968-85-3
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 580689
• PubChem ID: 249283
• Update Time: 2025-04-19

Propanedioic acid, 1-ethyl 3-propyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 1-ethyl 3-propyl ester
• 1-O-ethyl 3-O-propyl propanedioate
• AC1L6O4Z
• AG-K-84564
• CTK2I0931
• ethyl propyl propanedioate
• NSC67385
• NSC-67385
• Propanedioic acid, ethyl propylester (9CI)
• SCHEMBL240898
• 75968-85-3
• DTXSID50290217
• ethylpropyl malonate

• Inchi： 1S/C8H14O4/c1-3-5-12-8(10)6-7(9)11-4-2/h3-6H2,1-2H3
• InChI Key： OLGXVKQPZBFKBA-UHFFFAOYSA-N
• SMILES： O(C(CC(=O)OCC)=O)CCC

Computed Properties

• Exact Mass: 174.08922
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 0.89280